![molecular formula C18H39N B050001 Octadecylamine CAS No. 124-30-1](/img/structure/B50001.png)
Octadecylamine
Overview
Description
Octadecylamine (ODA) is an aliphatic amine with the molecular formula C18H37N. It is a colorless to yellowish liquid with a mild, amine-like odor. ODA is a surfactant and is used in a variety of industries, including cleaning products, cosmetics, and pharmaceuticals. It is also used in the production of adhesives, coatings, and lubricants. ODA has been studied for its potential use in drug delivery and other biomedical applications.
Scientific Research Applications
Corrosion Inhibition in Nuclear Reactors : ODA is increasingly used in nuclear pressurized water reactors to protect carbon steel components against corrosion. Molecular dynamics simulations have shown that ODA forms an inhibitor film that effectively impedes the diffusion of corrosion species, thus mitigating corrosion (Li et al., 2022).
Adsorption on Carbon Steel : The adsorption of ODA on carbon steel surfaces in anaerobic alkaline solutions has been studied. It's found that ODA forms a multi-layer film on carbon steel, with the film thickness and adsorption mechanism varying depending on ODA concentration (Liu et al., 2020).
Modifying Expansive Soil Properties : ODA has been used to modify the properties of expansive soils, acting as a water repellent. Research shows that adding ODA to expansive soil decreases its liquid limit and increases its plastic limit, altering its plasticity index (Wang et al., 2021).
Inhibitor Film Analysis on Carbon Steel : Studies have shown that ODA forms a thin hydrophobic film on carbon steel surfaces, which provides corrosion protection. Electrochemical impedance spectroscopy has been used to analyze the physical parameters of this ODA film (Baux et al., 2018).
Drug Delivery Systems : ODA has been used to create chondroitin sulfate-based micellar nanogels for drug delivery. These nanogels, especially those loaded with curcumin, showed potential for cancer treatment, demonstrating effective cellular uptake and cytotoxicity against breast cancer cells (Setayesh et al., 2020).
Toxicity Studies : ODA's chronic toxicity has been assessed, which is important for its application in areas like food processing and packaging. Studies involving rat and dog feeding experiments have helped establish safe concentration levels for ODA (Deichmann et al., 1958; MacDonald et al., 1962).
Internal Sizing Agent in Papermaking : ODA can be used as an internal sizing agent in papermaking, providing superior sizing performance in certain applications. It's effective at different concentrations for unbleached and bleached kraft pulp (Jing et al., 1998).
Enhancing Heat/Mass Transfer in Thermal Power Engineering : ODA, as a surfactant, can significantly enhance heat and mass transfer in vapor-liquid systems, which is beneficial for improving efficiency in thermal power engineering (Saltanov, 1989).
Mechanism of Action
Target of Action
Octadecylamine (ODA) is primarily used to surface functionalize different carbon nanomaterials . It has been found to target the CD44 receptor , which is overexpressed in several different types of cancer cells . The carboxyl of hyaluronic acid (HA), which is part of the hyaluronic acid–this compound (HM) conjugates, is the active group for targeting this receptor .
Mode of Action
ODA interacts with its targets through the formation of HM conjugates. These conjugates are synthesized with varying degrees of substitution (DS), which refers to the number of carboxyl groups present . The interaction of ODA with its targets leads to changes in cellular uptake, with studies showing that both the carboxyl groups and particle size play important roles in this process .
Biochemical Pathways
It is known that oda can be used to prepare butyrylcholinesterase/stearylamine films for use in enzymatic field effect transistor (enfet) based biosensors . This suggests that ODA may have an impact on cholinergic signaling pathways.
Pharmacokinetics
It has been observed that the cellular uptake of hm conjugates, which include oda, is influenced by the ds and particle size . This suggests that these factors may also influence the bioavailability of ODA.
Result of Action
The primary result of ODA’s action is its ability to enhance the cellular uptake of drug-loaded HM micelles . For instance, doxorubicin (DOX)-loaded HM micelles with a DS of 23% exhibited optimal enhanced anticancer activity . This suggests that ODA can be used to improve the efficacy of drug delivery systems.
Action Environment
The action of ODA can be influenced by environmental factors. For example, the stability of DOX-loaded HM micelles was found to be good in fetal bovine serum , indicating that the biological environment can impact the stability and efficacy of ODA.
Safety and Hazards
Octadecylamine may cause skin irritation and serious eye damage . It may also cause damage to organs (Liver, Gastrointestinal tract, Immune system) through prolonged or repeated exposure . It is very toxic to aquatic life with long-lasting effects . It is advised to handle it in a well-ventilated place, wear suitable protective clothing, and avoid contact with skin and eyes .
Future Directions
Octadecylamine has potential future applications in various fields. For instance, it has been used to improve the dispersion of carbon nanotubes in ethylene vinyl acetate, suggesting its potential use in the production of high-performance polymer composites . Another study proposed an environmentally friendly method for the mass-production of organophilic cellulose nanocrystals using this compound .
Biochemical Analysis
Biochemical Properties
In biochemical reactions, Octadecylamine has been used to modify the surface of microcrystalline cellulose (MCC) to produce organophilic cellulose nanocrystals (CNC-ODA) . The surface modification of MCC was achieved by simple chemical oxidation followed by citric acid esterification and amidation reactions .
Cellular Effects
It has been used to stabilize liposomes, which are used as delivery systems for bioactive compounds . These liposomes can interact with cells and potentially influence cell function.
Molecular Mechanism
The molecular mechanism of this compound is related to its ability to modify surfaces and stabilize structures. For example, in the case of cellulose modification, this compound is grafted onto the surface of cellulose nanocrystals, changing their properties .
Temporal Effects in Laboratory Settings
In laboratory settings, this compound-modified cellulose nanocrystals showed improved thermal stability compared to unmodified MCC . This suggests that this compound can enhance the stability of the structures it modifies over time.
properties
IUPAC Name |
octadecan-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H39N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-19H2,1H3 | |
Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
InChI Key |
REYJJPSVUYRZGE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H39N | |
Record name | OCTADECYLAMINE | |
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Record name | OCTADECYLAMINE | |
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Related CAS |
1838-08-0 (hydrochloride) | |
Record name | Octadecylamine | |
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DSSTOX Substance ID |
DTXSID1025801 | |
Record name | 1-Octadecanamine | |
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Molecular Weight |
269.5 g/mol | |
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Physical Description |
Octadecylamine appears as a white solid. Insoluble in water and less dense than water. Hence floats on water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals., Dry Powder; Liquid; Other Solid; Pellets or Large Crystals, White solid; [ICSC] White crystalline solid; [MSDSonline] Colorless solid with on odor of amines; [ECHA], Solid, WHITE FLAKES WITH CHARACTERISTIC ODOUR. | |
Record name | OCTADECYLAMINE | |
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Boiling Point |
660 °F at 760 mmHg (NTP, 1992), 346.8 °C @ 760 mm Hg, 346.8 °C | |
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Flash Point |
300 °F (NTP, 1992), 148 °C c.c. | |
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Record name | OCTADECYLAMINE | |
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Solubility |
less than 1 mg/mL at 72 °F (NTP, 1992), Insol in water; sol in alcohol, ether, benzene; very sol in chloroform; miscible in acetone, Solubility in water: very poor | |
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Density |
0.8618 at 68 °F (NTP, 1992) - Less dense than water; will float, 0.8618 @ 20 °C/4 °C, 0.86 g/cm³ | |
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Vapor Density |
9.29 (NTP, 1992) - Heavier than air; will sink (Relative to Air) | |
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Vapor Pressure |
0.0000438 [mmHg] | |
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CAS RN |
124-30-1, 61788-45-2 | |
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Melting Point |
120 to 126 °F (NTP, 1992), 52.9 °C, 49 - 52 °C | |
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URL | https://cameochemicals.noaa.gov/chemical/20811 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | OCTADECYLAMINE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1194 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Octadecylamine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0029586 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Record name | OCTADECYLAMINE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1365 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Feasible Synthetic Routes
Q & A
A: Octadecylamine interacts with its target through a variety of mechanisms depending on the specific application. For example, as a corrosion inhibitor, this compound adsorbs onto metal surfaces, forming a protective layer that prevents corrosive agents from reaching the metal. [] This adsorption is often described by the Langmuir adsorption isotherm. [] In other applications, this compound can intercalate between the layers of materials like montmorillonite clay, expanding the interlayer spacing and altering the material's properties. [, ] This intercalation is driven by electrostatic interactions between the positively charged amine group of this compound and the negatively charged surfaces of the clay. []
A: * Molecular Formula: C18H39N* Molecular Weight: 269.52 g/mol* Spectroscopic Data: * FTIR: Characteristic peaks for N-H stretching (3300-3500 cm-1) and C-H stretching (2800-3000 cm-1) are observed. [, , , ] * NMR: Provides information about the hydrogen environments in the molecule. []
A: this compound exhibits compatibility with various materials, including polymers, clays, and metals, making it suitable for diverse applications. [, , , , ] * Polymers: Improves the dispersion of graphene oxide in polybutylene succinate, enhancing mechanical and thermal properties. []* Clays: Modifies montmorillonite clay, increasing its interlayer spacing and hydrophobicity, suitable for removing pesticides from water and as fillers in polymer nanocomposites. [, , ]* Metals: Acts as a corrosion inhibitor for mild steel in acidic environments by forming a protective layer on the metal surface. []* Stability: * Exhibits thermal stability up to a certain temperature, beyond which it degrades. [, ] * Its stability can be affected by factors like pH, temperature, and the presence of other chemicals. [, , ]
A: While this compound is not primarily known for its catalytic properties, it can play a role in influencing reaction pathways and product selectivity. For instance, in the controlled crystallization of BaF2, this compound monolayers promote the formation of (100)-oriented crystals, highlighting its influence on crystal growth. []
ANone: While the provided research excerpts do not explicitly mention computational studies on this compound itself, such techniques could be applied to investigate its interactions with different materials and predict its behavior in various applications.
A: The long alkyl chain of this compound contributes to its hydrophobic nature, impacting its interactions with surfaces and its ability to modify material properties. [, , , ] Modifications to the amine group, such as substitution or protonation, can alter its charge and influence its interactions with other molecules or surfaces. [, , ]
A: this compound's stability can be influenced by factors like pH, temperature, and the presence of other chemicals. [, ] Research indicates that this compound effectively protects generating sets from corrosion, maintaining steam-water quality. [] Formulation strategies may involve incorporating stabilizers or encapsulating the compound to enhance its stability and control its release in specific applications.
ANone: The provided research excerpts primarily focus on the scientific aspects of this compound and do not delve into specific SHE regulations. It's crucial to consult relevant safety data sheets and regulatory guidelines for comprehensive information on safe handling, storage, and disposal of this compound.
ANone: Research on this compound spans across various disciplines, including:
- Materials Science & Engineering: Exploiting its properties for modifying clays, enhancing polymer nanocomposites, and creating hydrophobic surfaces. [, , ]
- Chemistry: Investigating its synthesis, surface interactions, and influence on crystallization processes. [, , , ]
- Environmental Science: Exploring its potential for removing pollutants like pesticides from water. []
- Engineering & Industrial Applications: Utilizing it as a corrosion inhibitor in various industrial settings. [, , ]
ANone: While not extensively discussed in the provided research, this compound's environmental impact and degradation pathways require careful consideration. Research on its potential ecotoxicological effects and strategies to mitigate any negative impacts, such as biodegradation or efficient removal from wastewater, are crucial for its sustainable use.
ANone: While not the primary focus of the provided research, understanding the biocompatibility and biodegradability of this compound is essential, especially for applications involving biological systems or those with potential environmental exposure. Further research on its interaction with biological systems and its degradation pathways is necessary to assess its long-term safety and environmental impact.
ANone: Several alternatives to this compound exist depending on the specific application, each with its own performance characteristics, cost implications, and environmental impact. For instance:
ANone: A wide range of research infrastructure and resources support the study of this compound and its applications, including:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.